Trimethyl borate
Cat. No. B150158
:
121-43-7
M. Wt: 103.92 g/mol
InChI Key: WRECIMRULFAWHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07473492B2
Procedure details
207.6 Grams (2.0 mols) of trimethyl borate was added to 606 g (3.0 mols) of dipropylene glycol monomethacrylate. The mixture was heated to 60° C. with stirring in a dry air atmosphere. The mixture was kept at 60° C. for 1 hour, followed by heating to 75° C. After the temperature reached 75° C., the pressure in the system was gradually reduced. The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 6 hours to remove volatile matters produced with progress of ester interchange reaction of boric acid and excess trimethyl borate, followed by filtration to obtain 600 g of a polymerizable boron-containing compound F (an esterification product of boric acid with dipropylene glycol monomethacrylate) represented by the formula (2). An infrared absorption spectrum of the resulting polymerizable boron-containing compound F was measured to confirm that the absorption band originating from hydroxyl group at 3300 cm−1 disappeared.
Name
dipropylene glycol monomethacrylate
Quantity
606 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3].C(O)(=O)C(C)=C.CC(O)COC(CO)C>>[B:1]([OH:6])([OH:4])[OH:2].[B:1]([O:6][CH3:7])([O:4][CH3:5])[O:2][CH3:3] |f:1.2|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
2 mol
|
|
Type
|
reactant
|
|
Smiles
|
B(OC)(OC)OC
|
|
Name
|
dipropylene glycol monomethacrylate
|
|
Quantity
|
606 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C(=C)C)(=O)O.CC(COC(C)CO)O
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
60 °C
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Stirring
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Type
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CUSTOM
|
|
Details
|
with stirring in a dry air atmosphere
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
by heating to 75° C
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
reached 75° C.
|
WAIT
|
Type
|
WAIT
|
|
Details
|
The system was kept at a pressure of 2.67 kPa (20 mmHg) or lower for 6 hours
|
|
Duration
|
6 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove volatile matters
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
B(O)(O)O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
B(OC)(OC)OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
